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Compound of Interest

Compound Name: 1-Bromodecane-d4

Cat. No.: B12315415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-Bromodecane-d4. As specific safety data for the deuterated form is not

readily available, this document extrapolates from the well-documented safety profile of its non-

deuterated counterpart, 1-Bromodecane. This approach is based on the principle that isotopic

labeling with deuterium does not significantly alter the fundamental chemical hazards of the

molecule. Additionally, this guide incorporates best practices for the handling of deuterated

compounds to ensure isotopic purity and experimental integrity.

General Safety and Hazard Information
1-Bromodecane is classified as a hazardous substance. It is harmful if inhaled, causes skin

and serious eye irritation, and may cause respiratory irritation.[1] It is also very toxic to aquatic

life with long-lasting effects.[2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H332: Harmful if inhaled.[6]

H335: May cause respiratory irritation.[7]
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H400: Very toxic to aquatic life.[2][3][4]

H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

P261: Avoid breathing mist, vapors, or spray.[2][6]

P271: Use only outdoors or in a well-ventilated area.[2][6]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves, protective clothing, and eye/face protection.[5]

P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for 1-Bromodecane, which should be

considered representative for 1-Bromodecane-d4.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₀H₂₁Br [2][4]

Molecular Weight 221.18 g/mol [2][4]

Appearance Colorless to light yellow liquid [1][2][8]

Odor Odorless [1]

Melting Point -29.6 °C / -21.3 °F [1]

Boiling Point
238 °C / 460.4 °F @ 760

mmHg
[1]

Flash Point 94 °C / 201.2 °F [1]

Density 1.060 - 1.066 g/cm³ at 25 °C [1][2]

Vapor Pressure 0.04 mmHg [4]

Water Solubility Insoluble [2][9]

Solubility
Soluble in organic solvents like

ethanol and ether
[9]

Table 2: Toxicological Data

Test Species Route Value Source

LD50 Rat Oral > 2,000 mg/kg [2][5]

LC50 Mouse Inhalation 4,200 mg/m³/2h [4][6]

LD50 Mouse Intraperitoneal 4,070 mg/kg [3]

Experimental Protocols and Handling Precautions
General Handling Workflow
All handling of 1-Bromodecane-d4 should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1][2] Personal protective equipment (PPE) is mandatory.
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Mandatory Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards).[10][11]

Skin Protection: Wear chemical-resistant gloves (inspected prior to use) and appropriate

protective clothing to prevent skin exposure.[1][2][10]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required.[1] If exposure limits are exceeded or irritation is experienced,

a full-face respirator should be used.[11]
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Preparation

Handling

Post-Handling

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Work Inside Fume Hood Use Only Outdoors or in a Well-Ventilated Area

Avoid Inhalation of Vapors/MistPrevent Contact with Skin and Eyes Keep Away from Incompatible Materials
(Strong Oxidizing Agents, Strong Bases)

Tightly Close Container
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General Handling Workflow for 1-Bromodecane-d4
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Special Precautions for Deuterated Compounds
To maintain the isotopic integrity of 1-Bromodecane-d4, specific handling and storage

procedures are necessary to prevent deuterium-hydrogen (H/D) exchange.

Moisture Protection: Deuterated compounds can exchange deuterium for hydrogen with

ambient moisture.[12][13] Always handle under an inert atmosphere (e.g., nitrogen or argon)

and store in tightly sealed containers, preferably with a desiccant.[12][13][14]

Solvent Choice: Use anhydrous, aprotic solvents for preparing solutions to minimize the risk

of H/D exchange.

Storage: Store containers in a cool, dry, and well-ventilated place, away from light.[6][13] For

long-term storage, refrigeration at 2-8°C or freezing at -20°C is often recommended, but

always consult the supplier's specific instructions.[13] Allow the container to warm to room

temperature before opening to prevent condensation.[13]

Spill and Release Measures
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[2]

[11] Remove all sources of ignition.[11]

Containment: Prevent the spill from entering drains.[2][6]

Clean-up: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, or

universal binder) and collect it into a suitable, closed container for disposal as hazardous

waste.[2][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Hazardous Combustion Products: Burning may produce carbon oxides (CO, CO₂) and

hydrogen bromide gas.[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]
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Emergency and First Aid Procedures
Immediate medical attention is often required in case of exposure. Always show the Safety

Data Sheet to the attending medical professional.[2]

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash off with soap and plenty of water.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if possible.

Do NOT induce vomiting.
Rinse mouth with water.

Consult a Physician / Seek Medical Attention

Click to download full resolution via product page

First Aid Decision Pathway for Exposure

Detailed First Aid Measures:

Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[1][2][6]

Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water

while removing all contaminated clothing and shoes.[1][2] If skin irritation occurs, get medical

advice.[1]

Eye Contact: If the substance gets into the eyes, rinse cautiously and thoroughly with plenty

of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing and consult a physician.[1][2]
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Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1][2]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[2][3]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][10]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

oxides and hydrogen bromide gas.[2][3]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle 1-Bromodecane-d4, minimizing risks to

personnel and the environment while preserving the isotopic integrity of the compound for

reliable experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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